Cas no 1001159-02-9 (METHYL 2-(3,4-DIFLUOROPHENYL)-2-HYDROXYACETATE)

• Product Name: METHYL 2-(3,4-DIFLUOROPHENYL)-2-HYDROXYACETATE
• CAS No: 1001159-02-9
• MF: C₉H₈F₂O₃
• MW: 202.154829978943
• CID: 4558582
• PubChem ID: 62213765
• Update Time: 2024-03-01

METHYL 2-(3,4-DIFLUOROPHENYL)-2-HYDROXYACETATE Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 3,4-difluoro-α-hydroxy-, methyl ester
• METHYL 2-(3,4-DIFLUOROPHENYL)-2-HYDROXYACETATE

• Inchi： 1S/C9H8F2O3/c1-14-9(13)8(12)5-2-3-6(10)7(11)4-5/h2-4,8,12H,1H3
• InChI Key： FSNBVAIULMGGMB-UHFFFAOYSA-N
• SMILES： C(C1C=CC(F)=C(F)C=1)(O)C(=O)OC

Computed Properties

• Exact Mass: 202.04415g/mol
• Monoisotopic Mass: 202.04415g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 202.15g/mol
• XLogP3: 1.4
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes